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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1265997

An In-depth Technical Guide to Glycyl-DL-phenylalanine

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and synthesis of Glycyl-DL-phenylalanine, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Chemical Identity

Glycyl-DL-phenylalanine (Gly-DL-Phe) is a dipeptide composed of the amino acid glycine
linked to a racemic mixture of D- and L-phenylalanine via a peptide bond.[1] The presence of
the "DL" designation indicates that both stereoisomers of phenylalanine are present.[1] The
molecular structure consists of a glycine residue, a peptide linkage, and a phenylalanine
residue with its characteristic benzyl side chain. The IUPAC name for this compound is 2-[(2-
aminoacetyl)amino]-3-phenylpropanoic acid.[2]

The crystal structure of Glycyl-DL-phenylalanine has been determined to be orthorhombic.[3]
In the crystalline state, the molecules are organized with the non-polar phenyl groups clustered
together and are stabilized by a network of intermolecular hydrogen bonds.[3]
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Identifier

Value

IUPAC Name

2-[(2-aminoacetyl)amino]-3-phenylpropanoic
acid[2]

Molecular Formula

C11H14N203[1][2][4][5]

Molecular Weight 222.24 g/mol [1][2][4][5]1[6][7]
CAS Number 721-66-4[1][2][4][5]

H-Gly-DL-Phe-OH, Gly-DL-Phe,
Synonyms

Glycylphenylalanine[1][2][5]

Physicochemical Properties

The physical and chemical properties of Glycyl-DL-phenylalanine are summarized below.

These properties are crucial for its handling, storage, and application in experimental settings.

Property Value Source
Appearance White to off-white solid MedChemExpress[6]
_ _ 273-275 °C (with

Melting Point . LookChem([1]
decomposition)

Boiling Point 492.2 °C at 760 mmHg LookChem[1]

Density 1.259 g/cm3 LookChem([1]

N Slightly soluble in DMSO

Solubility ] LookChem([1]
(heated) and Water (sonicated)

Storage Temperature -20°C LookChem([1]

Experimental Protocols
General Solution-Phase Peptide Synthesis of Glycyl-DL-

phenylalanine
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This protocol describes a representative method for the synthesis of Glycyl-DL-phenylalanine

via a solution-phase peptide coupling reaction. This method involves the formation of a peptide

bond between protected glycine and phenylalanine residues, followed by deprotection.

Materials:

N-terminally protected Glycine (e.g., Boc-Gly-OH)

C-terminally protected DL-phenylalanine (e.g., H-DL-Phe-OMe-HCI)
Coupling agent (e.g., DCC, HATU)

Coupling additive (e.g., HOBt, NHS)

Base (e.g., DIPEA, TEA)

Solvents (e.g., DMF, DCM)

Reagents for deprotection (e.g., TFA for Boc group, LiOH for methyl ester)

Reagents for work-up and purification (e.g., ethyl acetate, saturated sodium bicarbonate, 1 M
HCI, brine)

Procedure:

Activation of Protected Glycine: Dissolve Boc-Gly-OH (1 equivalent), a coupling agent like
DCC (1.1 equivalents), and an additive such as NHS (1.2 equivalents) in an anhydrous
solvent like DCM. Stir the mixture at 0°C for 30 minutes, then at room temperature for 2-4
hours. A precipitate of dicyclohexylurea (DCU) will form.[8]

Coupling Reaction: In a separate flask, dissolve H-DL-Phe-OMe-HCI (1 equivalent) in DMF
and neutralize with a base like DIPEA (2.5 equivalents). Filter the activated glycine solution
to remove the DCU and add the filtrate to the phenylalanine solution. Allow the reaction to
stir at room temperature for 12-24 hours.[8]

Work-up: Filter any newly formed precipitate. Dilute the reaction mixture with ethyl acetate
and wash sequentially with 1 M HCI, saturated sodium bicarbonate solution, and brine. Dry
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the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the protected dipeptide, Boc-Gly-DL-Phe-OMe.[8]

o Deprotection:

o Ester Hydrolysis (Saponification): Dissolve the protected dipeptide in a mixture of
methanol and water. Add LiOH (1.5 equivalents) and stir at room temperature for 2-4
hours, monitoring the reaction by TLC or LC-MS.[8]

o Amine Deprotection: After saponification and work-up (acidification and extraction), the
resulting Boc-Gly-DL-Phe-OH is treated with a reagent like trifluoroacetic acid (TFA) in
DCM to remove the Boc protecting group.[8]

 Purification: The crude Glycyl-DL-phenylalanine can be purified by recrystallization from a
suitable solvent system or by preparative HPLC.[8]

Characterization

The identity and purity of the synthesized Glycyl-DL-phenylalanine can be confirmed using
various analytical techniques:

e Mass Spectrometry (MS): To confirm the molecular weight. MS/MS analysis can provide
fragmentation patterns characteristic of the dipeptide structure.[2]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy to
confirm the chemical structure and purity.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final
compound.

Biological Significance

Glycyl-DL-phenylalanine is a dipeptide and a derivative of the essential amino acid
phenylalanine.[6][9] Phenylalanine is a precursor for the synthesis of several key
neurotransmitters, including dopamine, norepinephrine, and epinephrine (the catecholamines).
[9][10] The "DL" form of phenylalanine (DLPA) has been investigated for its potential analgesic
and antidepressant properties.[10] This activity may be related to the D-phenylalanine
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component inhibiting the enzymatic degradation of enkephalins, which are endogenous opioid
peptides.[10]

Visualization of Synthesis

The following diagram illustrates the general workflow for the chemical synthesis of Glycyl-DL-
phenylalanine.

Workflow for Glycyl-DL-phenylalanine Synthesis
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Caption: Chemical synthesis workflow for Glycyl-DL-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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